Cas no 1785763-56-5 (Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate
• CAS No: 1785763-56-5
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 6087086
• PubChem ID: 66523246
• Update Time: 2025-05-20

Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6296672
• SCHEMBL376546
• AKOS015954867
• TERT-BUTYL 3-[(6-CHLOROPYRAZIN-2-YL)AMINO]PIPERIDINE-1-CARBOXYLATE
• tert-Butyl 3-((6-chloropyrazin-2-yl)amino)piperidine-1-carboxylate
• 1785763-56-5
• Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate

• Inchi： 1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-6-4-5-10(9-19)17-12-8-16-7-11(15)18-12/h7-8,10H,4-6,9H2,1-3H3,(H,17,18)
• InChI Key： WSLQUFJVWLWMKM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 312.1353036g/mol
• Monoisotopic Mass: 312.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate

Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate (CAS No. 1785763-56-5)

Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate (CAS No. 1785763-56-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chloropyrazine derivative, is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a 6-chloropyrazine moiety. These structural elements contribute to its potential therapeutic applications and make it an attractive candidate for further investigation.

The tert-butyl group in the compound provides enhanced stability and lipophilicity, which are crucial for improving the pharmacokinetic properties of the molecule. The piperidine ring, on the other hand, is known for its ability to form stable complexes with various biological targets, making it a valuable scaffold in drug design. The 6-chloropyrazine moiety adds further complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have highlighted the potential of Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate has also shown promise in the treatment of neurological disorders. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can modulate the activity of specific neurotransmitter receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate has been further elucidated through a series of preclinical studies. These studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety and toxicity profiles. The results indicate that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety margin.

One of the key challenges in developing Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate as a therapeutic agent is optimizing its bioavailability. Researchers are currently exploring various prodrug strategies to enhance the oral bioavailability of the compound. For example, conjugation with biodegradable polymers or encapsulation in liposomes has shown promising results in improving its delivery to target tissues.

The potential applications of Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate extend beyond cancer and neurological disorders. Recent studies have also explored its anti-inflammatory properties, suggesting that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are believed to be mediated through its ability to modulate cytokine production and immune cell activation.

In conclusion, Tert-butyl 3-[(6-chloropyrazin-2-YL)amino]piperidine-1-carboxylate (CAS No. 1785763-56-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, paving the way for new treatments in various medical fields.